Cas no 1597963-23-9 (8-bromo-3-methyl-1,2-dihydroisoquinolin-1-one)

• Product Name: 8-bromo-3-methyl-1,2-dihydroisoquinolin-1-one
• CAS No: 1597963-23-9
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• CID: 4607525
• Update Time: 2025-10-31

8-bromo-3-methyl-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 8-bromo-3-methyl-1,2-dihydroisoquinolin-1-one

• Inchi： 1S/C10H8BrNO/c1-6-5-7-3-2-4-8(11)9(7)10(13)12-6/h2-5H,1H3,(H,12,13)
• InChI Key： AKZYODAXWHQLGP-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2Br)C=C(C)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 8-bromo-3-methyl-1,2-dihydroisoquinolin-1-one

Introduction to 8-bromo-3-methyl-1,2-dihydroisoquinolin-1-one (CAS No. 1597963-23-9) and Its Emerging Applications in Chemical Biology

8-bromo-3-methyl-1,2-dihydroisoquinolin-1-one, identified by the chemical identifier CAS No. 1597963-23-9, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential pharmacological applications. This compound belongs to the dihydroisoquinoline class, a scaffold that is widely recognized for its presence in various bioactive natural products and pharmaceuticals. The structural motif of dihydroisoquinolines is characterized by a benzene ring fused to a piperidine ring, which contributes to their diverse biological activities. The introduction of bromine and methyl substituents at specific positions in the molecule enhances its chemical reactivity, making it a valuable intermediate in synthetic chemistry and drug discovery.

The bromo group at the 8-position and the methyl group at the 3-position of 8-bromo-3-methyl-1,2-dihydroisoquinolin-1-one play crucial roles in modulating its biological interactions. The bromine atom, being an electron-withdrawing group, can influence the electronic properties of the aromatic system, thereby affecting binding affinities with biological targets. On the other hand, the methyl group at the 3-position can introduce steric hindrance, which may alter the compound's binding mode to proteins or enzymes. These structural features make 8-bromo-3-methyl-1,2-dihydroisoquinolin-1-one a versatile building block for designing novel molecules with tailored biological activities.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for therapeutic applications. Dihydroisoquinoline derivatives have been extensively studied for their potential as kinase inhibitors, particularly in cancer therapy. The structural framework of dihydroisoquinolines allows for selective interaction with ATP-binding sites in kinases, making them promising candidates for drug development. For instance, studies have demonstrated that modifications of the dihydroisoquinoline core can enhance binding affinity and selectivity against specific kinases such as EGFR (epidermal growth factor receptor) and ALK (anaplastic lymphoma kinase). The presence of both bromo and methyl substituents in 8-bromo-3-methyl-1,2-dihydroisoquinolin-1-one may further optimize its interactions with these targets.

Moreover, 8-bromo-3-methyl-1,2-dihydroisoquinolin-1-one has shown promise in preclinical studies as a tool compound for exploring new therapeutic avenues. Its ability to modulate kinase activity has led to investigations into its potential use in treating solid tumors and hematological malignancies. Preclinical data suggest that this compound can inhibit tumor growth by disrupting signaling pathways that are essential for cancer cell proliferation and survival. The unique combination of structural features in 8-bromo-3-methyl-1,2-dihydroisoquinolin-1-one makes it an attractive candidate for further development into an anticancer agent.

The synthetic accessibility of 8-bromo-3-methyl-1,2-dihydroisoquinolin-1-one also contributes to its significance in pharmaceutical research. The availability of this compound allows researchers to rapidly screen large libraries of derivatives to identify more potent and selective inhibitors. Advances in synthetic methodologies have enabled the efficient preparation of dihydroisoquinoline derivatives with various substituents, including halogens like bromine. This flexibility in synthesis is crucial for optimizing drug-like properties such as solubility, bioavailability, and metabolic stability.

Recent studies have also explored the role of dihydroisoquinoline derivatives in modulating neurotransmitter receptors and ion channels. These compounds have been found to interact with targets such as serotonin receptors (5-HT receptors) and dopamine receptors (DOP receptors), which are implicated in neurological disorders like depression and Parkinson's disease. The structural features of 8-bromo-3-methyl-1,2-dihydroisoquinolin-1-one, particularly the presence of halogen substituents, may enhance its affinity for these targets compared to parent dihydroisoquinolines. This opens up new possibilities for developing treatments targeting central nervous system disorders.

In conclusion, 8-bromo-3-methyl-1,2-dihydroisoquinolin-1-one (CAS No. 1597963-23-9) is a structurally intriguing compound with significant potential in chemical biology and drug discovery. Its unique combination of substituents enhances its biological activity and makes it a valuable tool for exploring new therapeutic interventions. The growing body of research on dihydroisoquinoline derivatives underscores their importance as pharmacological scaffolds. As synthetic chemistry continues to advance, compounds like 8-bromo-3-methyl-1,2-dihydroisoquinolin-1-one will undoubtedly play a crucial role in developing next-generation therapeutics for various diseases.